Cas no 847395-44-2 (1-(4-bromophenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

1-(4-bromophenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one structure
847395-44-2 structure
Product Name:1-(4-bromophenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
CAS No:847395-44-2
MF:C22H24BrN3O
MW:426.349464416504
CID:6347830
PubChem ID:4753951
Update Time:2025-07-30

1-(4-bromophenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
    • Z111780408
    • 847395-44-2
    • AKOS001168051
    • 1-(4-bromophenyl)-4-[1-(3-methylbutyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one
    • AKOS016261321
    • 1-(4-bromophenyl)-4-[1-(3-methylbutyl)benzimidazol-2-yl]pyrrolidin-2-one
    • 1-(4-bromophenyl)-4-(1-isopentyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
    • F0660-1088
    • Inchi: 1S/C22H24BrN3O/c1-15(2)11-12-25-20-6-4-3-5-19(20)24-22(25)16-13-21(27)26(14-16)18-9-7-17(23)8-10-18/h3-10,15-16H,11-14H2,1-2H3
    • InChI Key: OXDSZFHRLCIKSM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(CC(C2=NC3C=CC=CC=3N2CCC(C)C)C1)=O

Computed Properties

  • Exact Mass: 425.11027g/mol
  • Monoisotopic Mass: 425.11027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 38.1Ų

1-(4-bromophenyl)-4-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Pricemore >>

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